Cas no 88-66-4 (1-Chloro-2-(dichloromethyl)benzene)

1-Chloro-2-(dichloromethyl)benzene structure
88-66-4 structure
Product Name:1-Chloro-2-(dichloromethyl)benzene
CAS No:88-66-4
MF:C7H5Cl3
MW:195.47359919548
MDL:MFCD00035824
CID:723134
PubChem ID:66624
Update Time:2024-03-01

1-Chloro-2-(dichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-2-(dichloromethyl)-
    • 1-CHLORO-2-(DICHLOROMETHYL)BENZENE
    • 1-chloro-2-dichloromethyl-benzene
    • 2-Chloro-1-dichloromethylbenzene
    • 2-CHLOROBENZALCHLORIDE
    • 2-Chlorobenzylidene dichloride
    • 2-Chlorophenyldichloromethane
    • o-chlorobenzalchloride
    • o-chlorobenzylidene chloride
    • 1-Chloro-2-(dichloromethyl)benzene (ACI)
    • Toluene, o,α,α-trichloro- (8CI)
    • 2-Chloro dichloromethyl benzene
    • 2-Chlorobenzal chloride
    • 2-Chlorobenzylidene chloride
    • o,α,α-Trichlorotoluene
    • o-(Dichloromethyl)chlorobenzene
    • o-Chlorobenzal chloride
    • α,α,2-Trichlorotoluene
    • 1-Chloro-2-(dichloromethyl)benzene
    • MDL： MFCD00035824
    • Inchi： 1S/C7H5Cl3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,7H
    • InChI Key： BXSVYGKOUULJCL-UHFFFAOYSA-N
    • SMILES： ClC1C(C(Cl)Cl)=CC=CC=1

Computed Properties

  • Exact Mass: 193.94600
  • Monoisotopic Mass: 193.945683
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.384
  • Boiling Point: 228.5°C at 760 mmHg
  • Flash Point: 146.6°C
  • Refractive Index: 1.561
  • PSA: 0.00000
  • LogP: 3.81620

1-Chloro-2-(dichloromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Chloro-2-(dichloromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C569230-250mg
1-Chloro-2-(dichloromethyl)benzene
 88-66-4
250mg
 $133.00 2023-05-18
TRC
C569230-1g
1-Chloro-2-(dichloromethyl)benzene
 88-66-4
1g
 $ 390.00 2022-06-06
TRC
C569230-2.5g
1-Chloro-2-(dichloromethyl)benzene
 88-66-4
2.5g
 $ 800.00 2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1317568-50mg
1-Chloro-2-(dichloromethyl)benzene
 88-66-4 95%
50mg
 ￥2721.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1317568-100mg
1-Chloro-2-(dichloromethyl)benzene
 88-66-4 95%
100mg
 ￥3556.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1317568-250mg
1-Chloro-2-(dichloromethyl)benzene
 88-66-4 95%
250mg
 ￥5443.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1317568-500mg
1-Chloro-2-(dichloromethyl)benzene
 88-66-4 95%
500mg
 ￥9518.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1317568-1g
1-Chloro-2-(dichloromethyl)benzene
 88-66-4 95%
1g
 ￥14256.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1317568-2.5g
1-Chloro-2-(dichloromethyl)benzene
 88-66-4 95%
2.5g
 ￥24195.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1317568-5g
1-Chloro-2-(dichloromethyl)benzene
 88-66-4 95%
5g
 ￥35802.00 2024-04-27

1-Chloro-2-(dichloromethyl)benzene Production Method

Production Method 1

89-98-5 89-98-5
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Dichloromethyl methyl ether ,  Titanium tetrachloride Solvents: Dichloromethane ;  3 h, rt
Reference
Deoxygenative Chlorination of Aldehydes and Alcohols with Dichloromethyl Methyl Ether and TiCl4
Polat, Emrah ; Cakici, Murat, European Journal of Organic Chemistry, 2022, 2022(45),

Production Method 2

89-98-5 89-98-5
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Phthaloyl chloride Catalysts: 1-Pyrrolidinecarboxaldehyde Solvents: Toluene ;  18 h, rt → 80 °C
Reference
Formamide Catalysis Facilitates the Transformation of Aldehydes into Geminal Dichlorides
Huy, Peter Helmut, Synthesis, 2019, 51(12), 2474-2483

Production Method 3

89-98-5 89-98-5
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Phosphorus pentachloride Solvents: Dichloromethane ;  2 h, reflux
Reference
Flash vacuum pyrolysis of benzylidene halides, benzotrihalides and aryl halides over magnesium
Aitken, R. Alan; Hodgson, Philip K. G.; Oyewale, Adebayo O., Journal of Analytical and Applied Pyrolysis, 2017, 124, 618-630

Production Method 4

17849-38-6 17849-38-6
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ;  rt
1.2 Reagents: Chlorodiphenylphosphine ;  7 h, rt
Reference
One-Pot, Selective and Mild Conversion of Benzylic Alcohols to Gem-Dichlorides Using Chlorodiphenylphosphine and 2,3-Dichloro-5,6-Dicyanobenzoquinone as A New and Neutral System
Aghapour, Ghasem; Mohamadian, Samaneh, Phosphorus, 2015, 190(4), 520-527

Production Method 5

89-98-5 89-98-5
88-66-4 88-66-4
Reaction Conditions
1.1 Catalysts: Boron trichloride Solvents: Hexane ;  reflux
Reference
Boron Trichloride
Miyaura, Norio, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 6

89-98-5 89-98-5
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Propionyl chloride Catalysts: Aluminum chloride Solvents: Dichlorobenzene ;  1 h, 110 °C
Reference
Acid catalyzes the synthesis of aromatic gem-dihalides from aromatic aldehydes
Wolfson, A.; Shokin, O.; Tavor, D., Journal of Molecular Catalysis A: Chemical, 2005, 226(1), 69-76

Production Method 7

89-98-5 89-98-5
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Boron trichloride Solvents: Hexane
Reference
Conversion of aromatic aldehydes to gem-dichlorides using boron trichloride. A new highly efficient method for preparing dichloroarylmethanes
Kabalka, George W.; Wu, Zhongzhi, Tetrahedron Letters, 2000, 41(5), 579-581

Production Method 8

89-98-5 89-98-5
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Oxygen ,  Phosphorus pentachloride ;  2 h, rt → 160 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7 - 8
Reference
Chlorination reaction of aromatic aldehydes with phenylphosphonic dichloride
Wu, Jiang; Zhou, Junpeng; Shi, Yalei; Zhu, Jintao, Youji Huaxue, 2016, 36(8), 1958-1962

Production Method 9

89-98-5 89-98-5
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Nickel ,  Copper Solvents: Dimethylformamide
1.2 -
1.3 Solvents: Dimethylformamide
1.4 Solvents: Pentane
Reference
A simple and efficient procedure for the preparation of benzal chlorides and benzal bromides
Leonel, Eric; Paugam, Jean-Paul; Heintz, Monique; Nedelec, Jean-Yves, Synthetic Communications, 1999, 29(22), 4015-4024

Production Method 10

512180-26-6 512180-26-6
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Trichloroisocyanuric acid Solvents: Acetonitrile ;  10 min, reflux
1.2 Reagents: Triphenylphosphine ;  4 h, reflux
Reference
One-pot, oxidative and selective conversion of benzylic silyl and tetrahydropyranyl ethers to gem-dichlorides using trichloroisocyanuric acid and triphenylphosphine as an efficient and neutral system
Khadem Moghaddam, Roqayeh; Aghapour, Ghasem, Phosphorus, 2021, 196(4), 398-406

Production Method 11

89-98-5 89-98-5
88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Chlorodiphenylphosphine Solvents: Dichloromethane ;  rt; 2 h, rt
Reference
Facile conversion of aldehydes and ketones to gem-dichlorides using chlorodiphenylphosphine/N-chlorosuccinimide as a new and neutral system
Aghapour, Ghasem; Afzali, Asieh, Synthetic Communications, 2008, 38(22), 4023-4035

Production Method 12

88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Chlorine
Reference
Preparation of 2-(chlorophenyl)dichloromethane
, Poland, , ,

Production Method 13

88-66-4 88-66-4
Reaction Conditions
1.1 Reagents: Iron chloride (FeCl3) Catalysts: 2-Chlorobenzaldehyde
Reference
Chlorination of aromatic aldehydes by benzotrichloride in the presence of iron(III) chloride
Filimonov, B. F.; Litvinenko, G. S.; Dvorko, G. F., Zhurnal Obshchei Khimii, 1977, 47(7),

1-Chloro-2-(dichloromethyl)benzene Raw materials

1-Chloro-2-(dichloromethyl)benzene Preparation Products

1-Chloro-2-(dichloromethyl)benzene Related Literature

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